Cas no 59961-00-1 (6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline)

• Product Name: 6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline
• CAS No: 59961-00-1
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• MDL: MFCD15474924
• CID: 2182785
• PubChem ID: 53408381
• Update Time: 2025-04-21

6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline
• 6-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline
• 6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline
• MFCD15474924
• A1-00896
• SCHEMBL586327
• XBWCPPFVDGLVMN-UHFFFAOYSA-N
• DB-124226
• CS-0131491
• AS-83130
• AKOS024261977
• 59961-00-1
• SB37874

• MDL： MFCD15474924
• Inchi： 1S/C10H12BrN/c1-12-5-4-8-6-10(11)3-2-9(8)7-12/h2-3,6H,4-5,7H2,1H3
• InChI Key： XBWCPPFVDGLVMN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCN(C)C2

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines